3-(3-Chloro-5-fluorophenyl)benzonitrile

• IUPAC Name: 3-(3-chloro-5-fluorophenyl)benzonitrile
• InChI: InChI=1S/C13H7ClFN/c14-12-5-11(6-13(15)7-12)10-3-1-2-9(4-10)8-16/h1-7H
• InChI Key: MUESONCCELXLSA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=CC(=CC(=C2)Cl)F)C#N
• Molecular Formula: C13H7ClFN
• DSSTOX Substance ID: DTXSID90742720
• Molecular Weight: 231.65 g/mol
• CAS No.: 1345732-63-9

Description

3-(3-Chloro-5-fluorophenyl)benzonitrile is a chemical compound with the CAS Number: 1345732-63-9. It has a molecular weight of 231.66 and its IUPAC name is 3’-chloro-5’-fluoro [1,1’-biphenyl]-3-carbonitrile.

Molecular Structure Analysis

The molecular structure of this compound consists of a biphenyl group with a carbonitrile (CN) group attached to one of the phenyl rings. The other phenyl ring has chlorine and fluorine substituents at the 3rd and 5th positions respectively.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 231.66.

Scientific Research Applications

Metabotropic Glutamate Receptor Antagonists

Research on structurally related compounds, such as 3-[Substituted]-5-(5-pyridin-2-yl-2H-tetrazol-2-yl)benzonitriles, indicates their potential as highly potent and selective metabotropic glutamate subtype 5 receptor antagonists. These compounds demonstrate good pharmacokinetics and brain penetration, making them relevant in neuroscience and pharmacology (Tehrani et al., 2005).

Molecular Structure and Vibrational Spectra Analysis

The molecular structure and vibrational spectra of related compounds, such as 3-chloro-4-fluoro benzonitrile, have been studied using Fourier transform infrared and Raman spectroscopy. These analyses provide insights into the physical and chemical properties of halogenated benzonitriles, aiding in the development of new materials and pharmaceuticals (Sundaraganesan et al., 2008).

PET Tracer Development

Related compounds, such as 3-fluoro-5-(2-pyridinylethynyl)benzonitrile, have been explored as promising PET imaging agents for metabotropic glutamate subtype 5 receptors. This research is significant in the field of medical imaging, particularly in neurological diagnostics (Lim et al., 2014).

Synthesis of Fluorinated Aromatic Compounds

Studies on the synthesis of related fluorinated aromatic compounds, such as 5-Fluorosalicylic Acid from 2-chloro-benzonitrile, contribute to the development of new synthetic routes in organic chemistry. These compounds have applications in pharmaceuticals and material science (Li-tao, 2010).

Pharmacological Evaluation

Compounds containing chloro-fluoro phenyl moieties, similar to 3-(3-Chloro-5-fluorophenyl)benzonitrile, have been synthesized and evaluated for pharmacological properties. These compounds show potential in the development of new drugs with anti-convulsant and anti-inflammatory activities (Bhat et al., 2016).

Safety and Hazards

The safety data sheet (SDS) for 3-(3-Chloro-5-fluorophenyl)benzonitrile should be consulted for detailed safety and hazard information. As with all chemicals, it should be handled with appropriate personal protective equipment and in a manner that minimizes exposure and environmental release.